3-(quinolin-2-yl)-1H-1,2,4-triazol-5-amine

• IUPAC Name: 5-quinolin-2-yl-1H-1,2,4-triazol-3-amine
• InChI: InChI=1S/C11H9N5/c12-11-14-10(15-16-11)9-6-5-7-3-1-2-4-8(7)13-9/h1-6H,(H3,12,14,15,16)
• InChI Key: GURVWVXUVNIUPA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC(=N2)C3=NC(=NN3)N
• Molecular Formula: C11H9N5
• Molecular Weight: 211.22 g/mol
• CAS No.: 1018458-44-0

Description

Quinoline is a heterocyclic aromatic organic compound with a characteristic double-ring structure containing a benzene ring fused with a pyridine moiety. It is a colorless hygroscopic liquid with a strong odor. Quinoline and its derivatives have a variety of applications in medicinal and synthetic organic chemistry.

Synthesis Analysis

Quinoline and its derivatives can be synthesized using a variety of methods. For instance, the Gould–Jacob, Friedländer, Ptzinger, Skraup, Doebner von Miller, and Conrad Limpach methods are well-known classical synthesis protocols. Transition metal-catalyzed reactions, metal-free ionic liquid-mediated reactions, ultrasound irradiation reactions, and green reaction protocols are also useful for the construction and functionalization of this compound.

Molecular Structure Analysis

Quinoline has a molecular formula of C9H7N and a characteristic double-ring structure containing a benzene ring fused with a pyridine moiety.

Chemical Reactions Analysis

Quinoline and its derivatives can undergo a variety of chemical reactions. For instance, an Ir-catalyzed synthesis of functionalized quinolines from 2-aminobenzyl alcohols and α,β-unsaturated ketones has been reported.

Physical and Chemical Properties Analysis

Quinoline is a colorless hygroscopic liquid with a strong odor. It is only slightly soluble in cold water but dissolves readily in hot water and most organic solvents.

Scientific Research Applications

Anticancer Activity

Research into 1,2,4-triazolo[4,3-a]-quinoline derivatives, which are structurally related to 3-(quinolin-2-yl)-1H-1,2,4-triazol-5-amine, has revealed their potential in anticancer applications. A study by Reddy et al. (2015) synthesized a series of these derivatives and evaluated their anticancer activity in vitro against human neuroblastoma and colon carcinoma cell lines. Certain derivatives demonstrated significant cytotoxicity, highlighting the potential of these compounds as anticancer agents (Reddy et al., 2015).

Antimicrobial Agents

Sharma et al. (2008) focused on the synthesis of newer analogues of quinolin-8-ol, including compounds structurally similar to this compound, to explore their antimicrobial potential. The study found that some of these compounds exhibited notable antibacterial and antifungal activities, suggesting their utility as antimicrobial agents (Sharma et al., 2008).

Chemical Synthesis Innovation

Thorve et al. (2023) reported a regioselective synthesis of 1,2,4-triazoles, including those related to this compound, utilizing an amine oxidase-inspired catalysis. This innovative approach demonstrates the versatility of these compounds in material science and pharmaceutical research, offering a practical method for their synthesis (Thorve et al., 2023).

Receptor Selectivity and Potential Antidepressant Properties

Research by Kim et al. (1996) on derivatives of triazoloquinazoline, closely related to the chemical structure , showed selectivity for human A3 receptor subtype. These findings suggest the potential of these compounds in developing targeted therapies, including possible applications in antidepressants and receptor-specific drug design (Kim et al., 1996).

Mechanism of Action

Target of Action

Quinoline, a core structure in this compound, is known to interact with a variety of biological targets . Quinoline and its derivatives have been found to exhibit a broad range of biological activities, suggesting that they may interact with multiple targets .

Mode of Action

Quinoline, a part of this compound, is known to participate in both electrophilic and nucleophilic substitution reactions . This suggests that “3-(quinolin-2-yl)-1H-1,2,4-triazol-5-amine” might interact with its targets through similar mechanisms.

Biochemical Pathways

Quinoline and its derivatives have been found to exhibit a broad range of biological activities, including antibacterial, antifungal, antimalarial, anthelmintic, anticonvulsant, cardiotonic, anti-inflammatory, and analgesic activities . This suggests that “this compound” might affect multiple biochemical pathways.

Pharmacokinetics

In silico evaluation of some quinoline derivatives has been performed, which includes pharmacokinetics admet and drug-likeness predictions . This suggests that similar studies could be performed for “this compound”.

Result of Action

Given the broad range of biological activities exhibited by quinoline and its derivatives , it can be inferred that “this compound” might have diverse molecular and cellular effects.

Safety and Hazards

While specific safety data for “3-(quinolin-2-yl)-1H-1,2,4-triazol-5-amine” is not available, it’s important to handle all chemicals with care. For example, a related compound, 1-quinolin-2-ylethanone, is harmful if swallowed and causes skin and eye irritation.